53-19-0

Mitotane

In Stock

• CAS RN:
• 53-19-0

• Formula:
• C14H10Cl4

• InChI:
• InChI=1S/C14H10Cl4/c15-10-7-5-9(6-8-10)13(14(17)18)11-3-1-2-4-12(11)16/h1-8,13-14H

• InChIKey:
• JWBOIMRXGHLCPP-UHFFFAOYSA-N

• Potent adrenolytic and antineoplastic agent. Induces caspase-mediated apoptosis. Reduces cortisol secretion in vivo. Orally active.
  Mitotane is an inhibitor of steroidogenesis that suppresses the growth of adrenocortical cells. It blocks the expression of several genes that encode proteins involved in steroidogenesis and disrupts mitochondrial respiratory chain activity in human adrenocortical cells. Mitotane has anti-neoplastic actions, alone or in combination with other compounds, and suppresses cortisol synthesis, although it also has significant toxicity in the gastrointestinal tract and nervous system. It is effective against adrenocortical carcinoma and Cushing’s Syndrome in clinical trials.
  2,4′ -DDD is generally used to reduce the endogenous CORT neuropeptide, which might mask the total population of intracellular corticosteroid receptors in sparrow...

Benzene, (2,2-difluoroethenyl)pentafluoro-

In Stock

• CAS RN:
• 653-19-0

• Formula:
• C8HF7

• InChI:
• InChI=1S/C8HF7/c9-3(10)1-2-4(11)6(13)8(15)7(14)5(2)12/h1H

• InChIKey:
• IRMJJBVFZGNWPY-UHFFFAOYSA-N

• Benzene, (2,2-difluoroethenyl)pentafluoro- is a useful research compound. Its molecular formula is C8HF7 and its molecular weight is 230.08 g/mol. The purity is usually 95%.

3-chloro-N-(2-chloroethyl)propan-1-amine

In Stock

• CAS RN:
• 42453-19-0

• Formula:
• C5H11Cl2N

• InChI:
• InChI=1S/C5H11Cl2N/c6-2-1-4-8-5-3-7/h8H,1-5H2

• 3-chloro-N-(2-chloroethyl)propan-1-amine, also known as 3-chloro-N-(2-chloroethyl)propan-1-amine, is a useful research compound. Its molecular formula is C5H11Cl2N and its molecular weight is 156.06. The purity is usually 95%.

Dimethyl(dinaphthalen-1-yl)silane

• CAS RN:
• 18753-19-0

• Formula:
• C22H20Si

• InChI:
• InChI=1S/C22H20Si/c1-23(2,21-15-7-11-17-9-3-5-13-19(17)21)22-16-8-12-18-10-4-6-14-20(18)22/h3-16H,1-2H3

• InChIKey:
• SHCZBMYTPGCRGJ-UHFFFAOYSA-N

• Dimethyl(dinaphthalen-1-yl)silane, also known as Dimethyl(dinaphthalen-1-yl)silane, is a useful research compound. Its molecular formula is C22H20Si and its molecular weight is 312.5 g/mol. The purity is usually 95%.

1,2-Cycloheptanediol

• CAS RN:
• 13553-19-0

• Formula:
• C7H14O2

• InChI:
• InChI=1S/C7H14O2/c8-6-4-2-1-3-5-7(6)9/h6-9H,1-5H2

• InChIKey:
• DCYPPXGEIQTVPI-UHFFFAOYSA-N

• 1,2-Cycloheptanediol, also known as 1,2-Cycloheptanediol, is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.

2-(Allylthio)-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)nicotinonitrile

In Stock

• CAS RN:
• 893753-19-0

• Formula:
• C18H15F3N2O2S

• InChI:
• InChI=1S/C18H15F3N2O2S/c1-4-7-26-17-12(10-22)13(18(19,20)21)9-14(23-17)11-5-6-15(24-2)16(8-11)25-3/h4-6,8-9H,1,7H2,2-3H3

• InChIKey:
• JGFUBAQTWVOHDE-UHFFFAOYSA-N

• 2-(Allylthio)-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C18H15F3N2O2S and its molecular weight is 380.39. The purity is usually 95%.

2,5-Bis[2-(N,N-diethylamino)-ethoxy]-1,4-dibromobenzene

In Stock

• CAS RN:
• 233753-19-0

• Formula:
• C14H22Br2N2O2

• InChI:
• InChI=1S/C14H22Br2N2O2/c1-17(2)5-7-19-13-9-12(16)14(10-11(13)15)20-8-6-18(3)4/h9-10H,5-8H2,1-4H3

• InChIKey:
• ROMKKPMBKLIRCX-UHFFFAOYSA-N

• 2,5-Bis[2-(N,N-diethylamino)-ethoxy]-1,4-dibromobenzene is a useful research compound. Its molecular formula is C14H22Br2N2O2 and its molecular weight is 410.14 g/mol. The purity is usually 95%.

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butan-1-amine

In Stock

• CAS RN:
• 1006353-19-0

• Formula:
• C11H16F3N3

• InChI:
• InChI=1S/C11H16F3N3/c1-7(4-5-15)17-9(8-2-3-8)6-10(16-17)11(12,13)14/h6-8H,2-5,15H2,1H3

• InChIKey:
• SGLKOBQMDOHWEG-UHFFFAOYSA-N

• 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butan-1-amine is a useful research compound. Its molecular formula is C11H16F3N3 and its molecular weight is 247.265. The purity is usually 95%.

1-(2,3-dihydro-1H-indol-1-yl)-2-hydroxyethan-1-one

In Stock

• CAS RN:
• 1153453-19-0

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c12-7-10(13)11-6-5-8-3-1-2-4-9(8)11/h1-4,12H,5-7H2

• InChIKey:
• QEIBYDKZHUPRHK-UHFFFAOYSA-N

• 1-(2,3-dihydro-1H-indol-1-yl)-2-hydroxyethan-1-one is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.203. The purity is usually 95%.

1-[(3-Fluoro-4-methoxyphenyl)methyl]triazole

In Stock

• CAS RN:
• 1645553-19-0

• Formula:
• C10H10FN3O

• InChI:
• InChI=1S/C10H10FN3O/c1-15-10-3-2-8(6-9(10)11)7-14-5-4-12-13-14/h2-6H,7H2,1H3

• InChIKey:
• XGJBRKCJDQVQGT-UHFFFAOYSA-N

• 1-[(3-Fluoro-4-methoxyphenyl)methyl]triazole is a useful research compound. Its molecular formula is C10H10FN3O and its molecular weight is 207.208. The purity is usually 95%.

N-butyl-2-(piperazin-1-yl)acetamide dihydrochloride

In Stock

• CAS RN:
• 2060053-19-0

• Formula:
• C10H23Cl2N3O

• InChI:
• InChI=1S/C10H21N3O.2ClH/c1-2-3-4-12-10(14)9-13-7-5-11-6-8-13;;/h11H,2-9H2,1H3,(H,12,14);2*1H

• InChIKey:
• XCSYDSRCSMRYPI-UHFFFAOYSA-N

• N-butyl-2-(piperazin-1-yl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C10H23Cl2N3O and its molecular weight is 272.21 g/mol. The purity is usually 95%.

2-Methyl-4-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379953-19-0

• Formula:
• C14H19F3N2O

• InChI:
• InChI=1S/C14H19F3N2O/c1-11-8-13(2-5-18-11)20-9-12-3-6-19(7-4-12)10-14(15,16)17/h2,5,8,12H,3-4,6-7,9-10H2,1H3

• InChIKey:
• MLJIQFHAWVFYKM-UHFFFAOYSA-N

• 2-Methyl-4-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C14H19F3N2O and its molecular weight is 288.314. The purity is usually 95%.

6-chloro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzoxazole

In Stock

• CAS RN:
• 2549053-19-0

• Formula:
• C17H17ClN4O2

• InChI:
• InChI=1S/C17H17ClN4O2/c18-13-1-2-14-15(9-13)24-17(21-14)22-7-3-12(4-8-22)11-23-16-10-19-5-6-20-16/h1-2,5-6,9-10,12H,3-4,7-8,11H2

• InChIKey:
• IRXOEASOQMCJEQ-UHFFFAOYSA-N

• 6-chloro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzoxazole is a useful research compound. Its molecular formula is C17H17ClN4O2 and its molecular weight is 344.8 g/mol. The purity is usually 95%.

Ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

In Stock

• CAS RN:
• 1373253-19-0

• Formula:
• C8H14ClNO2

• InChI:
• InChI=1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H/t5-,6+,7?;

• InChIKey:
• FJXWRYLHEANOST-VPEOJXMDSA-N

• Ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.65 g/mol. The purity is usually 95%.

Ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

• CAS RN:
• 1373253-19-0; 2095192-18-8

• Formula:
• C8H14ClNO2

• InChI:
• InChI=1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H/t5-,6+,7?;

• InChIKey:
• FJXWRYLHEANOST-QQJGYDLDSA-N

• Ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.66. The purity is usually 95%.

Ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

• CAS RN:
• 1144099-54-6; 1373253-19-0; 2095192-18-8

• Formula:
• C8H14ClNO2

• InChI:
• InChI=1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H/t5-,6+,7?;

• InChIKey:
• FJXWRYLHEANOST-KDPVWLTQSA-N

• Ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.66. The purity is usually 95%.